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Compound of Interest

Compound Name: DNA-PK-IN-9

Cat. No.: B12397928

Essential Safety and Handling Guide for DNA-PK-IN-
9

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling DNA-PK-IN-9. The following procedures are
designed to ensure the safe handling, storage, and disposal of this potent DNA-dependent
protein kinase (DNA-PK) inhibitor.

Chemical and Safety Data

DNA-PK-IN-9 is a potent inhibitor of DNA-dependent protein kinase (DNA-PK) with an IC50
value of 10.47 nM.[1][2] It is a cell-permeable vanillin derivative used in research to study DNA
repair pathways and to sensitize cells to agents like cisplatin.[3] While a specific Safety Data
Sheet (SDS) for DNA-PK-IN-9 is not readily available in the provided search results, the SDS
for a similar compound, DNA-PK-IN-6, indicates that this class of chemicals may be harmful if
swallowed and very toxic to aquatic life with long-lasting effects.[4] Therefore, cautious
handling is paramount.
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Property Value Source
Synonym(s) Compound YK6 [1112]
Molecular Formula C21H21N502 [2]
Molecular Weight 375.42 g/mol [2]
Appearance Bright yellow solid

IC50 10.47 nM (for DNA-PK) [1][2]
Solubility 5 mg/mL in DMSO

Storage (Powder) 2-8°C, protect from light

St (Solution) Aliquot and freeze at -20°C -
orage (Solution
g (stable for up to 3 months)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure to DNA-PK-IN-9. Given its
potent biological activity and similarity to other hazardous compounds, the following PPE is
mandatory.

Hand Protection

e Gloves: Always wear two pairs of chemotherapy-rated, powder-free nitrile gloves.[5] This is
crucial as some chemicals can penetrate standard laboratory gloves.[6] Change gloves
immediately if they become contaminated, torn, or punctured. Never touch common surfaces
like door handles, phones, or keyboards with contaminated gloves.[6]

Body Protection

o Lab Coat/Gown: Wear a dedicated lab coat or a disposable gown that is shown to resist
permeability by hazardous drugs.[5] Cuffed sleeves are recommended to provide a barrier
with the inner gloves. Lab coats should be removed before leaving the laboratory area.[6]

Eye and Face Protection
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o Safety Goggles/Face Shield: Use chemical splash goggles that provide a seal around the
eyes.[6] When there is a significant risk of splashes, such as during reconstitution or
handling larger volumes, a face shield should be worn in addition to safety goggles.[5]

Respiratory Protection

» Ventilation: Handle solid DNA-PK-IN-9 powder exclusively within a certified chemical fume
hood to prevent inhalation of fine particles.[4]

» Respirator: If a fume hood is not available or if there is a risk of generating aerosols outside
of a containment device, a NIOSH-approved respirator (e.g., N95) may be required.[5]
Consult your institution's environmental health and safety (EHS) department for specific
guidance.

Operational and Disposal Plans

Adherence to strict procedural guidelines is critical for safety and for maintaining the integrity of
experiments.

Experimental Protocols: Handling and Preparation

e Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.

o Store the solid compound in a tightly sealed container at 2-8°C, protected from light.
e Reconstitution (Preparation of Stock Solution):

o All reconstitution procedures must be performed in a chemical fume hood.

o Before opening the container, allow it to equilibrate to room temperature to prevent
condensation.

o Carefully weigh the required amount of the solid powder.

o To prepare a stock solution, dissolve in a suitable solvent such as DMSO. Use a
mechanical pipetting device for all liquid transfers; never pipette by mouth.[6]
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o After reconstitution, aliquot the solution into smaller, single-use volumes and store at
-20°C.[3] This minimizes freeze-thaw cycles. Stock solutions are reported to be stable for
up to three months under these conditions.[3]

e Use in Experiments:

o When adding the compound to cell cultures or other experimental systems, perform the
procedure carefully to minimize the creation of splashes or aerosols.[6]

o All equipment that comes into contact with DNA-PK-IN-9 must be decontaminated or
disposed of as hazardous waste.

Disposal Plan

o Waste Segregation: All materials contaminated with DNA-PK-IN-9, including gloves, pipette
tips, tubes, and excess chemical, must be segregated as hazardous chemical waste.

» Solid Waste: Collect all contaminated solid waste (e.g., weighing paper, gloves, disposable
gowns) in a designated, clearly labeled, and sealed hazardous waste container.

o Liquid Waste: Collect all contaminated liquid waste in a separate, leak-proof, and clearly
labeled hazardous waste container.

» Final Disposal: Dispose of all waste containers through your institution's EHS-approved
hazardous waste disposal program.[4] Do not dispose of this chemical down the drain.

Emergency Procedures: Spill Management

Prompt and correct action is vital in the event of a spill to prevent exposure and environmental
contamination.

Spill Response Workflow
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Alert personnel in the area
and secure the location.

Y

Assess the spill:
- Minor (manageable)
- Major (requires EHS)

Major Spill

Don appropriate PPE:
- Double gloves
- Gown
- Goggles/Face Shield

Evacuate the area immediately.
Call EHS/Emergency number.

Contain the spill.
Use absorbent pads for liquids
or damp paper towels for solids.

Clean the area from the
outside in.

Decontaminate the surface
with an appropriate cleaner
(e.g., 70% ethanol).

Dispose of all contaminated materials
as hazardous waste.

Report the incident to the
laboratory supervisor and EHS.

Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing a chemical spill of DNA-PK-IN-9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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